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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluorophenol

Cat. No.: B1216870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,5,6-Tetrafluorophenol is a fluorinated aromatic compound of significant interest in various

scientific and industrial fields, including pharmaceutical development, materials science, and

analytical chemistry. Its unique chemical structure, characterized by a phenol ring substituted

with four fluorine atoms, imparts enhanced stability, reactivity, and specific biological

interactions. This technical guide provides a comprehensive overview of the core

physicochemical properties of 2,3,5,6-tetrafluorophenol, details the standardized

experimental protocols for their determination, and illustrates its key applications and

relationships through a logical workflow diagram.

Core Physicochemical Data
The melting and boiling points are critical parameters for the handling, purification, and

application of 2,3,5,6-tetrafluorophenol. The data, compiled from various sources, are

summarized below.
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Property Value Units Notes

Melting Point 29 - 39 °C

The reported range

reflects variations in

experimental

conditions and sample

purity.[1][2][3][4]

84.2 - 102.2 °F

Boiling Point 140 °C

At standard

atmospheric pressure

(760 mmHg).[1][2][4]

[5]

284 °F

Experimental Protocols
The determination of melting and boiling points for chemical substances is standardized to

ensure reproducibility and comparability of data. The Organisation for Economic Co-operation

and Development (OECD) Guidelines for the Testing of Chemicals provide internationally

recognized methods.

Melting Point Determination (Adapted from OECD
Guideline 102)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure substance, this occurs at a single temperature, while for impure substances, it

occurs over a range.

Commonly Used Methods:

Capillary Method: A small amount of the powdered substance is packed into a capillary tube

and heated in a controlled liquid bath or metal block. The temperatures at which melting

begins and is complete are recorded.
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Differential Scanning Calorimetry (DSC): This thermal analysis technique measures the

difference in the amount of heat required to increase the temperature of a sample and a

reference. The melting point is determined from the peak of the endothermic transition.

Kofler Hot Bar: A substance is placed on a metal bar with a calibrated temperature gradient

to determine its melting point.

General Procedure (Capillary Method):

Sample Preparation: A small quantity of dry 2,3,5,6-tetrafluorophenol is finely powdered

and packed into a thin-walled capillary tube, sealed at one end, to a height of 2-4 mm.

Apparatus Setup: The capillary tube is placed in a heating apparatus (e.g., a melting point

apparatus with a heated block or oil bath) adjacent to a calibrated thermometer or

temperature sensor.

Heating: The apparatus is heated at a steady rate. As the temperature approaches the

expected melting point, the rate of heating is reduced to approximately 1°C per minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

start of melting. The temperature at which the last solid particle disappears is recorded as

the end of melting. This range is reported as the melting point.

Boiling Point Determination (Adapted from OECD
Guideline 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Commonly Used Methods:

Ebulliometer Method: This method involves measuring the boiling temperature of the liquid in

a specialized apparatus called an ebulliometer, which allows for precise temperature

measurement and pressure control.

Dynamic Method: The vapor pressure of the substance is measured as a function of

temperature. The boiling point is the temperature at which the vapor pressure reaches
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101.325 kPa.

Distillation Method: The substance is distilled, and the temperature of the vapor is measured.

For pure substances, the boiling point remains constant throughout the distillation.

Siwoloboff's Method: A small sample is heated in a test tube alongside a thermometer, with

an inverted capillary tube submerged in the liquid. The boiling point is the temperature at

which a continuous stream of bubbles emerges from the capillary.

General Procedure (Siwoloboff's Method):

Sample Preparation: A small volume of 2,3,5,6-tetrafluorophenol is placed in a small-

diameter test tube.

Apparatus Setup: A capillary tube, sealed at its upper end, is placed open-end down into the

test tube containing the sample. The test tube is then attached to a thermometer.

Heating: The assembly is heated in a liquid bath. As the temperature rises, air trapped in the

capillary tube expands and escapes.

Observation: When the boiling point is reached, a rapid and continuous stream of bubbles

will emerge from the capillary tube. The heat is then removed, and the liquid begins to cool.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.

Logical Relationships and Applications
2,3,5,6-Tetrafluorophenol's utility stems from its distinct chemical properties, which make it a

valuable building block in organic synthesis and a probe for biological systems. The following

diagram illustrates the logical flow from its fundamental properties to its diverse applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Applications of 2,3,5,6-Tetrafluorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216870#2-3-5-6-tetrafluorophenol-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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